3-fluoro-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

• Molecular Formula: C17H12FN5OS
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-fluoro-N-[2-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C17H12FN5OS/c1-10-20-21-17-23(10)22-16(25-17)13-7-2-3-8-14(13)19-15(24)11-5-4-6-12(18)9-11/h2-9H,1H3,(H,19,24)
• InChI Key: WLNBDHWHLZEOBS-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C(S2)C3=CC=CC=C3NC(=O)C4=CC(=CC=C4)F

Description

3-fluoro-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. It belongs to the class of thiadiazole derivatives and has been reported to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of 3-fluoro-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is not fully understood. However, it has been suggested that the compound may exert its biological activities by interacting with various molecular targets, including ion channels, enzymes, and receptors.
Biochemical and Physiological Effects:
Studies have shown that 3-fluoro-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide can modulate the levels of various biochemical markers, including cytokines, prostaglandins, and nitric oxide. Additionally, the compound has been shown to affect physiological processes, such as pain perception, inflammation, and neuronal excitability.

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluoro-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in lab experiments include its potent biological activities, ease of synthesis, and availability. However, the compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

Several future directions for research on 3-fluoro-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide can be identified. These include further investigation of its mechanism of action, optimization of its pharmacological properties, and evaluation of its potential applications in various disease models. Additionally, the development of novel derivatives of the compound may lead to the discovery of more potent and selective drugs.

Synthesis Methods

The synthesis of 3-fluoro-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has been reported in the literature. The compound can be synthesized using a multi-step reaction process that involves the condensation of 3-methyl-1,2,4-triazole-5-thiol with 2-bromoacetophenone to form 2-(3-methyl-1,2,4-triazol-5-yl)acetophenone. This intermediate is then reacted with 3-fluoroaniline to form the final product, 3-fluoro-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide.

Scientific Research Applications

Several studies have investigated the potential applications of 3-fluoro-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in drug development. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. Additionally, the compound has been shown to inhibit the growth of cancer cells and exhibit antibacterial properties.